Cas no 2163317-68-6 (3-formamido-3-(thiolan-3-yl)propanoic acid)

• Product Name: 3-formamido-3-(thiolan-3-yl)propanoic acid
• CAS No: 2163317-68-6
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 5893835
• PubChem ID: 165519239
• Update Time: 2025-06-11

3-formamido-3-(thiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formamido-3-(thiolan-3-yl)propanoic acid
• 2163317-68-6
• EN300-1286795

• Inchi： 1S/C8H13NO3S/c10-5-9-7(3-8(11)12)6-1-2-13-4-6/h5-7H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： UECJFQNIOQYNBP-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(CC(=O)O)NC=O

Computed Properties

• Exact Mass: 203.06161445g/mol
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.7Ų

Additional information on 3-formamido-3-(thiolan-3-yl)propanoic acid

Recent Advances in the Study of 3-formamido-3-(thiolan-3-yl)propanoic acid (CAS: 2163317-68-6)

The compound 3-formamido-3-(thiolan-3-yl)propanoic acid (CAS: 2163317-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiolane ring and formamido-propanoic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the synthesis and optimization of 3-formamido-3-(thiolan-3-yl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a combination of solid-phase peptide synthesis and enzymatic catalysis, which not only enhanced the efficiency of the process but also reduced the environmental impact compared to traditional methods.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of inflammatory pathways. A preclinical study demonstrated that 3-formamido-3-(thiolan-3-yl)propanoic acid effectively inhibits the NF-κB signaling pathway, which plays a critical role in chronic inflammation and autoimmune diseases. These findings suggest that the compound could be a candidate for developing new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another significant development is the exploration of its role in cancer therapy. Researchers have found that 3-formamido-3-(thiolan-3-yl)propanoic acid exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-3 and -9, while sparing normal cells. This selective toxicity makes it an attractive candidate for further development as a targeted anticancer agent.

Despite these promising findings, challenges remain in the clinical translation of 3-formamido-3-(thiolan-3-yl)propanoic acid. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to improve its drug-like properties and enhance its therapeutic efficacy.

In conclusion, 3-formamido-3-(thiolan-3-yl)propanoic acid (CAS: 2163317-68-6) represents a promising molecule with diverse therapeutic potential. Recent advancements in its synthesis and biological evaluation have laid a strong foundation for further research and development. As studies continue to unravel its mechanisms and optimize its properties, this compound may soon emerge as a valuable addition to the pharmaceutical arsenal against inflammation and cancer.